1-[(1-Aminopropan-2-yl)sulfanyl]-4-bromobenzene hydrochloride

Specification

• CAS No.: 1269152-10-4
• Molecular Formula: C9H13BrClNS
• Molecular Weight: 282.63 g/mol
• IUPAC Name: 2-(4-bromophenyl)sulfanylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C9H12BrNS.ClH/c1-7(6-11)12-9-4-2-8(10)3-5-9;/h2-5,7H,6,11H2,1H3;1H
• Standard InChI Key: TUQFVBPMWWRKLM-UHFFFAOYSA-N
• SMILES: CC(CN)SC1=CC=C(C=C1)Br.Cl
• Canonical SMILES: CC(CN)SC1=CC=C(C=C1)Br.Cl

Introduction

Chemical Identity and Structural Characteristics

1-[(1-Aminopropan-2-yl)sulfanyl]-4-bromobenzene hydrochloride is classified as an aryl sulfide with a bromine substituent and an amino propyl side chain in its hydrochloride salt form. The compound has several identifiers that facilitate its recognition in chemical databases and research literature.

Basic Identifiers

The compound is uniquely identified through various standardized chemical identification systems as detailed in Table 1.

Table 1: Chemical Identifiers of 1-[(1-Aminopropan-2-yl)sulfanyl]-4-bromobenzene hydrochloride

Identifier Type	Value
CAS Number	1269152-10-4
Molecular Formula	C₉H₁₃BrClNS
Molecular Weight	282.63 g/mol
IUPAC Name	2-(4-bromophenyl)sulfanylpropan-1-amine;hydrochloride
Standard InChI	InChI=1S/C9H12BrNS.ClH/c1-7(6-11)12-9-4-2-8(10)3-5-9;/h2-5,7H,6,11H2,1H3;1H
Standard InChIKey	TUQFVBPMWWRKLM-UHFFFAOYSA-N
SMILES	CC(CN)SC1=CC=C(C=C1)Br.Cl
PubChem Compound ID	50988102

The molecular structure of the compound features a 4-bromophenyl group connected to a 1-aminopropan-2-yl chain via a sulfur atom, with the amine group protonated and paired with a chloride counterion in its salt form.

Structural Features

The compound exhibits several key structural features that contribute to its chemical behavior and potential biological activities:

• A para-substituted benzene ring with a bromine atom at the 4-position, which provides a site for potential further functionalization through coupling reactions or nucleophilic substitution

• A sulfanyl (thioether) linkage between the aromatic ring and the aminopropyl chain, offering distinct electronic properties and conformational flexibility compared to oxygen-containing analogs

• A chiral center at the 2-position of the propyl chain, potentially leading to stereoisomeric considerations in synthesis and biological activity

• A primary amine functionality at the terminal position of the propyl chain, present as a hydrochloride salt, enhancing water solubility compared to the free base form

Physical and Chemical Properties

The physical and chemical properties of 1-[(1-Aminopropan-2-yl)sulfanyl]-4-bromobenzene hydrochloride are critical for understanding its behavior in different environments and applications. While comprehensive experimental data on all physical properties is limited in the available literature, the following properties can be described based on structural analysis and comparison with similar compounds.

Solubility Profile

As a hydrochloride salt, the compound would exhibit enhanced solubility in polar protic solvents compared to its free base form. This includes:

• Good solubility in water due to the ionic nature of the hydrochloride salt

• Solubility in lower alcohols such as methanol and ethanol

• Limited solubility in less polar organic solvents like diethyl ether, hexanes, and toluene

Stability Considerations

The compound contains several functional groups that may influence its stability:

• The thioether (sulfanyl) linkage is susceptible to oxidation under certain conditions, potentially forming sulfoxides or sulfones

• The primary amine functionality, even in its protonated form, may participate in various reactions including nucleophilic substitutions and condensations

• The aryl bromide portion provides a reactive site for metal-catalyzed coupling reactions

Long-term stability would require protection from oxidizing agents, strong bases, and potentially reactive metals. Storage recommendations typically include keeping the compound in sealed containers, protected from light, at controlled temperature (potentially refrigerated), and under inert atmosphere for maximum stability.

Compound	Key Structural Difference	Potential Advantage
1-[(1-Aminopropan-2-yl)oxy]-4-bromobenzene	Oxygen instead of sulfur	Different electronic properties and metabolic stability
4-(1-Aminopropan-2-yl)phenol hydrochloride	Hydroxyl group instead of bromine; direct C-C bond instead of C-S bond	Different hydrogen bonding capabilities; metabolic profile
Bromhexine hydrochloride	More complex structure with cyclohexyl and methyl substituents	Established mucolytic activity

The oxygen analog (1-[(1-aminopropan-2-yl)oxy]-4-bromobenzene) would likely exhibit different electronic properties and metabolic stability compared to the sulfur-containing compound. Similarly, 4-(1-aminopropan-2-yl)phenol hydrochloride offers different hydrogen bonding capabilities due to the hydroxyl group.